Cas no 2680667-27-8 (tert-butyl N-{3-bromoimidazo1,2-bpyridazin-6-yl}carbamate)

Tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate is a brominated heterocyclic compound featuring an imidazopyridazine core with a tert-butyl carbamate protecting group. This intermediate is valuable in pharmaceutical and agrochemical synthesis due to its reactive bromine substituent, which facilitates further functionalization via cross-coupling or nucleophilic substitution reactions. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. Its rigid fused-ring structure contributes to precise molecular design in medicinal chemistry, particularly for kinase inhibitors or bioactive scaffolds. The compound’s high purity and well-defined reactivity make it a reliable building block for constructing complex nitrogen-containing heterocycles.
tert-butyl N-{3-bromoimidazo1,2-bpyridazin-6-yl}carbamate structure
2680667-27-8 structure
Product Name:tert-butyl N-{3-bromoimidazo1,2-bpyridazin-6-yl}carbamate
CAS No:2680667-27-8
MF:C11H13BrN4O2
MW:313.150521039963
CID:5631671
PubChem ID:165923867
Update Time:2025-10-29

tert-butyl N-{3-bromoimidazo1,2-bpyridazin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680667-27-8
    • tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
    • EN300-28292539
    • tert-butyl N-{3-bromoimidazo1,2-bpyridazin-6-yl}carbamate
    • Inchi: 1S/C11H13BrN4O2/c1-11(2,3)18-10(17)14-8-4-5-9-13-6-7(12)16(9)15-8/h4-6H,1-3H3,(H,14,15,17)
    • InChI Key: PNAZWIDAJVNCTQ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=CC(=NN21)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 312.02219g/mol
  • Monoisotopic Mass: 312.02219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68.5Ų

tert-butyl N-{3-bromoimidazo1,2-bpyridazin-6-yl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28292539-0.05g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8 95.0%
0.05g
$707.0 2025-03-19
Enamine
EN300-28292539-0.1g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8 95.0%
0.1g
$741.0 2025-03-19
Enamine
EN300-28292539-0.25g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8 95.0%
0.25g
$774.0 2025-03-19
Enamine
EN300-28292539-0.5g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8 95.0%
0.5g
$809.0 2025-03-19
Enamine
EN300-28292539-1.0g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8 95.0%
1.0g
$842.0 2025-03-19
Enamine
EN300-28292539-2.5g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8 95.0%
2.5g
$1650.0 2025-03-19
Enamine
EN300-28292539-5.0g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8 95.0%
5.0g
$2443.0 2025-03-19
Enamine
EN300-28292539-10.0g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8 95.0%
10.0g
$3622.0 2025-03-19
Enamine
EN300-28292539-1g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8
1g
$842.0 2023-09-08
Enamine
EN300-28292539-5g
tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680667-27-8
5g
$2443.0 2023-09-08

Additional information on tert-butyl N-{3-bromoimidazo1,2-bpyridazin-6-yl}carbamate

Comprehensive Guide to tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate (CAS No. 2680667-27-8)

tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate (CAS No. 2680667-27-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of imidazo[1,2-b]pyridazine derivatives, which are gaining significant attention due to their potential applications in drug discovery and material science. The presence of both a bromo substituent and a tert-butyl carbamate group makes this molecule a versatile intermediate for further functionalization.

The molecular structure of tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate features a fused heterocyclic system that combines the properties of imidazole and pyridazine rings. This unique architecture contributes to its stability and reactivity, making it particularly valuable in medicinal chemistry applications. Researchers are increasingly interested in this compound as building blocks for the development of novel kinase inhibitors and other biologically active molecules.

In recent years, the demand for imidazo[1,2-b]pyridazine derivatives like CAS 2680667-27-8 has grown substantially, driven by the pharmaceutical industry's need for new drug candidates. The compound's bromine atom serves as an excellent handle for further modifications through various cross-coupling reactions, while the tert-butyl carbamate group provides protection for the nitrogen functionality. These features make it particularly valuable in combinatorial chemistry and high-throughput screening applications.

The synthesis of tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate typically involves multi-step organic transformations starting from commercially available pyridazine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable practices in chemical manufacturing. Researchers are particularly interested in developing more efficient routes to this compound to meet the increasing demand from both academic and industrial laboratories.

From a physicochemical properties perspective, CAS 2680667-27-8 typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. Its solubility profile makes it suitable for various organic transformations, particularly in polar aprotic solvents. These characteristics contribute to its widespread use in drug discovery programs where reliable and reproducible results are essential.

The application potential of tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate extends beyond pharmaceutical research. Recent studies have explored its utility in material science, particularly in the development of organic electronic materials and photovoltaic devices. The conjugated system present in the molecule offers interesting electronic properties that researchers are investigating for various technological applications.

Quality control of CAS 2680667-27-8 is typically performed using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research applications. The growing emphasis on quality by design in chemical manufacturing has led to improved processes for producing this important intermediate.

Storage and handling of tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety practices should always be followed. The compound is typically stored at room temperature in a dry environment, protected from light to maintain its stability over extended periods.

The market for imidazo[1,2-b]pyridazine derivatives like CAS 2680667-27-8 continues to expand, driven by increasing research activities in targeted drug discovery and personalized medicine. Several contract research organizations and fine chemical suppliers now include this compound in their catalogs, reflecting its growing importance in modern chemical research.

Future research directions for tert-butyl N-{3-bromoimidazo[1,2-b]pyridazin-6-yl}carbamate may focus on developing more sustainable synthetic routes and exploring novel applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These emerging fields in drug discovery could benefit significantly from the unique properties of this versatile chemical building block.

For researchers working with CAS 2680667-27-8, it's important to consult the latest scientific literature for updates on synthetic methodologies and application studies. The compound's versatility ensures it will remain an important tool in chemical research, particularly in areas focusing on heterocyclic chemistry and small molecule drug development.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd